Cas no 1361554-31-5 (5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde)

• Product Name: 5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde
• CAS No: 1361554-31-5
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4799672
• Update Time: 2025-10-29

5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-8-2-1-7(10(14)11(8)15)12-9(16)3-6(5-18)4-17-12/h1-5H
• InChI Key： KQASAUWIMPZVJH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC(C=O)=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4
• Topological Polar Surface Area: 30

Additional information on 5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde

5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361554-31-5): An Overview of Its Structure, Synthesis, and Applications

5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361554-31-5) is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its fluorine and trichlorophenyl substituents, which confer specific chemical properties and reactivity profiles. In this article, we will delve into the structure, synthesis methods, and potential applications of 5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde.

The molecular formula of 5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde is C₁₄H₇Cl₃FNO. The compound consists of a nicotinaldehyde core with a fluorine atom at the 5-position and a 2,3,4-trichlorophenyl group at the 6-position. The presence of these substituents imparts unique electronic and steric effects that influence the compound's reactivity and stability.

Recent studies have highlighted the importance of fluorine substitution in organic molecules due to its ability to modulate biological activity and physicochemical properties. For instance, the introduction of a fluorine atom can enhance the lipophilicity and metabolic stability of a molecule, making it an attractive modification in drug design. Similarly, the trichlorophenyl group can influence the electronic properties of the molecule, affecting its reactivity in various chemical reactions.

The synthesis of 5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde typically involves multistep procedures that require careful control of reaction conditions to achieve high yields and purity. One common approach involves the condensation of a suitable aldehyde with a substituted aniline followed by further functional group modifications. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using a palladium-catalyzed cross-coupling reaction followed by oxidation to form the aldehyde moiety.

In terms of applications, 5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde has shown promise in various areas of research. One notable application is in the development of novel pharmaceuticals. The unique combination of fluorine and trichlorophenyl substituents can lead to compounds with enhanced biological activity and selectivity. For instance, derivatives of this compound have been explored as potential inhibitors of specific enzymes involved in disease pathways.

Beyond pharmaceuticals, 5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde has also found applications in materials science. The presence of multiple halogen atoms makes it an attractive candidate for use in polymer synthesis and surface modification. Recent research has demonstrated that compounds with similar structures can be used to create materials with improved thermal stability and mechanical properties.

In conclusion, 5-Fluoro-6-(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361554-31-5) is a versatile organic compound with significant potential in various fields. Its unique structural features make it an interesting subject for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.